Cas no 132342-17-7 (Benz[j]aceanthrylene-1,2-diol, 1,2-dihydro-3-methyl-, (1R-trans)-)

• Product name: Benz[j]aceanthrylene-1,2-diol, 1,2-dihydro-3-methyl-, (1R-trans)-
• CAS No: 132342-17-7
• MF: C₂₁H₁₆O₂
• Molecular Weight: 300.351
• CID: 3708257
• PubChem ID: 183103

Benz[j]aceanthrylene-1,2-diol, 1,2-dihydro-3-methyl-, (1R-trans)- Properties

Names and Identifiers

• Benz[j]aceanthrylene-1,2-diol, 1,2-dihydro-3-methyl-, (1R-trans)-
• (1R,2R)-3-Methyl-1,2-dihydrobenzo{J)aceanthrylene-1,2-diol
• Benz(J)aceanthrylene-1,2-diol, 1,2-dihydro-3-methyl-, (1R-trans)-
• trans-1,2-Dihydro-3-methylbenz(j)aceanthrylene-1,2-diol
• 3343-00-8
• 132342-17-7
• Benz(j)aceanthrylene-1,2-diol, 1,2-dihydro-3-methyl-, trans-
• 3-Methyl-1,2-dihydrocyclopenta[ij]tetraphene-1,2-diol
• DTXSID80927640
• (1R,2R)-3-Methyl-1,2-dihydrobenzo{j)aceanthrylene-1,2-diol
• Benz(j)aceanthrylene-1,2-diol, 1,2-dihydro-3-methyl-, (1R-trans)-
• trans-1,2-Dihydroxy-3-methylcholanthrene

• Inchi： InChI=1S/C21H16O2/c1-11-6-7-13-10-16-14-5-3-2-4-12(14)8-9-15(16)19-18(13)17(11)20(22)21(19)23/h2-10,20-23H,1H3/t20-,21-/m1/s1
• InChIKey： MSPGUHVGYWHMPY-NHCUHLMSSA-N

Computed Properties

• 精确分子量: 300.115029749Da
• 同位素质量: 300.115029749Da
• Isotope Atom Count: 0
• 氢键供体数量: 2
• 氢键受体数量: 2
• 重原子数量: 23
• 可旋转化学键数量: 0
• 复杂度: 463
• 共价键单元数量: 1
• 确定原子立构中心数量: 2
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 40.5Ų
• XLogP3: 4.2